Cas no 94139-21-6 (Sucrose pentalaurate)

Sucrose pentalaurate structure
Sucrose pentalaurate structure
Product Name:Sucrose pentalaurate
CAS No:94139-21-6
MF:C72H132O16
MW:1253.8089056015
CID:818398
PubChem ID:44149645
Update Time:2025-04-19

Sucrose pentalaurate Chemical and Physical Properties

Names and Identifiers

    • Sucrose pentalaurate
    • [(2R,3R,4S,5S)-3,4-di(dodecanoyloxy)-5-[(2R,3R,4S,5S,6R)-3-dodecanoyloxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-(dodecanoyloxymethyl)oxolan-2-yl]methyl dodecanoate
    • EINECS 303-036-8
    • 94139-21-6
    • DTXSID00240803
    • Inchi: 1S/C72H132O16/c1-6-11-16-21-26-31-36-41-46-51-61(74)81-57-60-68(84-63(76)53-48-43-38-33-28-23-18-13-8-3)70(86-65(78)55-50-45-40-35-30-25-20-15-10-5)72(87-60,58-82-62(75)52-47-42-37-32-27-22-17-12-7-2)88-71-69(67(80)66(79)59(56-73)83-71)85-64(77)54-49-44-39-34-29-24-19-14-9-4/h59-60,66-71,73,79-80H,6-58H2,1-5H3/t59-,60-,66-,67+,68-,69-,70+,71-,72+/m1/s1
    • InChI Key: HKUQYGCLGSOOKR-ASBBTYHDSA-N
    • SMILES: O1[C@H](COC(CCCCCCCCCCC)=O)[C@H]([C@@H]([C@]1(COC(CCCCCCCCCCC)=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)OC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 1252.952
  • Monoisotopic Mass: 1252.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 88
  • Rotatable Bond Count: 65
  • Complexity: 1710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 220A^2
  • XLogP3: 23.7

Experimental Properties

  • Density: 1.06
  • Boiling Point: 1038.9°Cat760mmHg
  • Flash Point: 249.1°C
  • Refractive Index: 1.505
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